

# MBM-55S solubility and preparation for in vivo studies

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: MBM-55S

Cat. No.: B12425270

[Get Quote](#)

## Application Notes and Protocols: MBM-55


For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of MBM-55 for in vivo studies, based on currently available data. MBM-55 is a potent and effective inhibitor of NIMA-related kinase 2 (Nek2), a key regulator of cell cycle progression.

## Mechanism of Action

MBM-55 functions as a potent inhibitor of Nek2 with an IC<sub>50</sub> of 1 nM.<sup>[1][2][3][4]</sup> By inhibiting Nek2, MBM-55 induces cell cycle arrest, particularly at the G2/M phase, and promotes apoptosis, thereby inhibiting the proliferation of cancer cells.<sup>[1][3][5]</sup> It has demonstrated anti-tumor activities in preclinical models with no apparent toxicity to mice.<sup>[2][6]</sup> While highly selective for Nek2, MBM-55 has shown some activity against RSK1 (IC<sub>50</sub>=5.4 nM) and DYRK1a (IC<sub>50</sub>=6.5 nM).<sup>[2][7]</sup>

## Signaling Pathway of MBM-55



[Click to download full resolution via product page](#)

Caption: MBM-55 inhibits Nek2, leading to G2/M cell cycle arrest and apoptosis.

## Quantitative Data Summary

### Solubility

The solubility of MBM-55 has been determined in Dimethyl Sulfoxide (DMSO). For enhanced solubility, warming the solution to 37°C and using an ultrasonic bath is recommended.[7]

Solvent	Concentration	Notes
DMSO	120 mg/mL (240.70 mM)	Sonication is recommended.[5]
DMSO	Soluble	General solubility noted.[7]

## Pharmacokinetics

Pharmacokinetic parameters of MBM-55 were determined in female BALB/c nu/nu mice following a single intravenous (i.v.) injection.

Parameter	Value
Dose	1.0 mg/kg
CL	33.3 mL/min/kg
Vss	2.53 L/kg
T1/2	1.72 hours
AUC0-t	495 ng/h/mL
AUC0-∞	507 ng/h/mL
Data from TargetMol, citing Xi JB, et al.[5]	

## Experimental Protocols

### Preparation of MBM-55 for In Vivo Studies

The following protocol is a general guideline for the preparation of MBM-55 for intraperitoneal (i.p.) administration in mice, based on common practices for compounds with similar solubility profiles. Note: This is a suggested starting point and may require optimization based on experimental needs.

Materials:

- MBM-55 (solid)
- Dimethyl Sulfoxide (DMSO), sterile
- PEG300, sterile
- Tween 80, sterile
- Saline (0.9% NaCl) or Phosphate Buffered Saline (PBS), sterile

Formulation Vehicle (Example):

- 10% DMSO

- 40% PEG300
- 5% Tween 80
- 45% Saline/PBS

Procedure:


- Calculate the required amount of MBM-55: Based on the desired dosage (e.g., 20 mg/kg) and the number and average weight of the animals, calculate the total mass of MBM-55 needed.
- Dissolve MBM-55 in DMSO: In a sterile microcentrifuge tube, add the calculated amount of MBM-55. Add the required volume of DMSO to achieve the desired final concentration in the formulation. Vortex and sonicate if necessary to ensure complete dissolution.
- Add PEG300: To the MBM-55/DMSO solution, add the required volume of PEG300. Vortex thoroughly to mix.
- Add Tween 80: Add the required volume of Tween 80 and vortex until the solution is homogeneous.
- Add Saline/PBS: Slowly add the required volume of saline or PBS to the mixture while vortexing to prevent precipitation.
- Final Formulation: The final solution should be clear. If precipitation occurs, adjustments to the vehicle composition may be necessary. It is recommended to prepare the formulation fresh for each experiment.

Example Calculation for a 20 mg/kg dose in a 20g mouse with a 100 µL injection volume:

- Dose per mouse:  $20 \text{ mg/kg} \times 0.02 \text{ kg} = 0.4 \text{ mg}$
- Concentration needed:  $0.4 \text{ mg} / 0.1 \text{ mL} = 4 \text{ mg/mL}$
- To make 1 mL of formulation:
  - MBM-55: 4 mg

- DMSO: 100  $\mu$ L
- PEG300: 400  $\mu$ L
- Tween 80: 50  $\mu$ L
- Saline/PBS: 450  $\mu$ L

## Experimental Workflow for In Vivo Antitumor Activity



[Click to download full resolution via product page](#)

Caption: Workflow for assessing the in vivo antitumor activity of MBM-55.

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. MBM-55S - Nordic Biosite [nordicbiosite.com]
- 2. glpbio.com [glpbio.com]
- 3. MBM-55 - Nordic Biosite [nordicbiosite.com]
- 4. MBM-55 | CymitQuimica [cymitquimica.com]
- 5. MBM-55 | NIMA-related kinase 2 (Nek2) inhibitor | TargetMol [targetmol.com]
- 6. medkoo.com [medkoo.com]
- 7. file.glpbio.com [file.glpbio.com]
- To cite this document: BenchChem. [MBM-55S solubility and preparation for in vivo studies]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12425270#mbm-55s-solubility-and-preparation-for-in-vivo-studies]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)